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Compound of Interest

Compound Name:
Ethyl 3-amino-5-bromo-1-

benzofuran-2-carboxylate

Cat. No.: B1298458 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 3-amino-5-bromo-1-benzofuran-2-carboxylate is a heterocyclic compound belonging

to the benzofuran class. Substituted benzofurans are of significant interest in medicinal

chemistry and materials science due to their diverse biological activities and potential

applications as fluorescent sensors, antioxidants, and agricultural chemicals.[1][2] This

technical guide provides an in-depth overview of Ethyl 3-amino-5-bromo-1-benzofuran-2-
carboxylate, including its chemical properties, a detailed synthesis protocol, and

crystallographic data.

CAS Number: 330555-71-0[1]

Physicochemical Properties
A summary of the key physicochemical properties for Ethyl 3-amino-5-bromo-1-benzofuran-
2-carboxylate is presented below.
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Property Value Reference

Molecular Formula C₁₁H₁₀BrNO₃ [2]

Molecular Weight 284.11 g/mol [2]

Melting Point 154–156 °C [2]

Appearance Solid [2]

Synthesis Protocol
The synthesis of Ethyl 3-amino-5-bromo-1-benzofuran-2-carboxylate can be achieved

through the reaction of 5-bromo-2-hydroxybenzonitrile with ethyl chloroacetate in the presence

of potassium carbonate.[2]

Experimental Procedure
A mixture of 5-bromo-2-hydroxybenzonitrile (1.98 g, 0.01 mol), ethyl chloroacetate (1 ml,

0.01 mol), and potassium carbonate (2.76 g, 0.02 mol) in 5 ml of dimethylformamide (DMF)

is prepared.

The mixture is refluxed for 90 minutes.

After reflux, the potassium carbonate is removed by filtration.

Crushed ice is added to the filtrate with constant stirring, leading to the precipitation of the

solid product.

The solid is separated by filtration, dried, and then recrystallized from ethanol.

The final product is obtained with a yield of 87% (0.247 g).[2]

Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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